Cas no 2228678-02-0 (Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate)

• Product Name: Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate
• CAS No: 2228678-02-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5762234
• PubChem ID: 165627556
• Update Time: 2025-06-14

Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1777495
• methyl 4-amino-4-(4-methyloxan-4-yl)butanoate
• 2228678-02-0
• Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate

• Inchi： 1S/C11H21NO3/c1-11(5-7-15-8-6-11)9(12)3-4-10(13)14-2/h9H,3-8,12H2,1-2H3
• InChI Key： CDGSUQRVQUHXIG-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate

Comprehensive Overview of Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate (CAS No. 2228678-02-0)

Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate (CAS No. 2228678-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique 4-methyloxan-4-yl moiety, plays a pivotal role in the synthesis of bioactive molecules. Its structural features, including the amino and ester functional groups, make it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

The compound's CAS number 2228678-02-0 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Recent advancements in synthetic methodologies have highlighted the efficiency of Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate as a building block for complex molecular architectures. Its compatibility with green chemistry principles—such as reduced solvent usage and catalytic processes—resonates with the growing demand for sustainable pharmaceutical production. This aligns with frequently searched topics like "green synthesis of drug intermediates" and "eco-friendly chemical processes."

From a structural perspective, the 4-methyloxan-4-yl group introduces steric and electronic effects that influence the compound's reactivity and binding affinity. This has led to its exploration in peptide mimetics and small-molecule inhibitors, addressing high-interest areas like "drug design for rare diseases" and "targeted cancer therapies." Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to validate the purity and identity of CAS No. 2228678-02-0, ensuring compliance with industry standards.

In the context of AI-driven drug discovery, Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate has emerged as a candidate for virtual screening and molecular docking studies. Its scaffold is frequently queried in chemical databases for "fragment-based drug design," reflecting its relevance in cutting-edge research. Additionally, the compound's stability under physiological conditions makes it a promising candidate for prodrug development, a topic gaining traction in forums discussing "oral bioavailability enhancement."

Regulatory and safety profiles of CAS No. 2228678-02-0 are rigorously documented, with emphasis on non-toxic handling and storage protocols. While not classified as hazardous, proper laboratory practices are recommended to maintain its integrity. The compound's commercial availability through specialized suppliers caters to the needs of academic and industrial researchers, often searched under terms like "high-purity chemical intermediates" and "custom synthesis services."

Looking ahead, the potential of Methyl 4-amino-4-(4-methyloxan-4-yl)butanoate extends to bioconjugation and nanomaterial functionalization, areas frequently explored in "next-generation therapeutics." Its adaptability to modular synthetic routes positions it as a valuable asset in the toolkit of medicinal chemists, answering queries like "scalable synthesis of chiral amines." As research continues, this compound is poised to contribute to breakthroughs in personalized medicine and biotechnological innovations.